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Compound of Interest

Compound Name: 4-chloro-3-methyl-1H-pyrazole

Cat. No.: B3417579

The pyrazole nucleus is a cornerstone of heterocyclic chemistry, recognized as a "privileged
scaffold” in medicinal chemistry and agrochemicals.[1][2] Its derivatives exhibit a vast spectrum
of biological activities, including anti-inflammatory, anticancer, antimicrobial, and antidiabetic
properties.[1][3] The strategic introduction of a halogen atom, such as chlorine, onto the
pyrazole ring can profoundly modulate a molecule's physicochemical properties, including its
lipophilicity, metabolic stability, and binding affinity to biological targets. This makes 4-chloro-3-
methyl-1H-pyrazole a highly valuable intermediate for the synthesis of complex
pharmaceuticals and other functional materials.

This guide provides an in-depth exploration of the fundamental synthetic pathways to 4-chloro-
3-methyl-1H-pyrazole, designed for researchers, chemists, and drug development
professionals. We will dissect the core synthetic strategy, which bifurcates into two primary
stages: the construction of the 3-methyl-1H-pyrazole backbone and its subsequent
regioselective chlorination at the C4 position.

Core Synthetic Strategy: A Two-Stage Approach

The most logical and widely applicable approach to synthesizing 4-chloro-3-methyl-1H-
pyrazole involves a sequential process. First, the pyrazole ring is constructed, and second, the
chlorine atom is introduced. This strategy allows for greater control over the final product's
substitution pattern.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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